Cas no 1648841-86-4 (7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 1648841-86-4
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• CID: 6388480
• PubChem ID: 124251783
• Update Time: 2025-10-28

7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• Imidazo[1,2-a]pyridine-3-carboxaldehyde, 7-chloro-2-(chloromethyl)-
• 1648841-86-4
• 7-Chloro-2-(chloromethyl)imidazo[1,2-a]pyridine-3-carboxaldehyde
• 7-chloro-2-(chloromethyl)imidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C9H6Cl2N2O/c10-4-7-8(5-14)13-2-1-6(11)3-9(13)12-7/h1-3,5H,4H2
• InChI Key： BQWAQGWXZLGSKM-UHFFFAOYSA-N
• SMILES： C12=NC(CCl)=C(C=O)N1C=CC(Cl)=C2

Computed Properties

• Exact Mass: 227.9857182g/mol
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 3.27±0.50(Predicted)

Additional information on 7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde

Professional Introduction to 7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1648841-86-4)

7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde, with the CAS number 1648841-86-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aldehyde derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The compound's unique combination of chloro and chloromethyl substituents on the imidazopyridine core makes it a valuable intermediate for synthesizing various bioactive molecules.

The< strong>imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous pharmacologically active agents. Its ability to interact with biological targets such as enzymes and receptors makes it a preferred choice for designing novel therapeutic entities. The introduction of electron-withdrawing and electron-donating groups at specific positions on this scaffold can modulate its binding affinity and selectivity, leading to the development of more effective drugs.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde. Researchers have been investigating its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against kinases and other enzymes involved in cancer progression. The< strong>chloromethyl group provides a reactive handle for further functionalization, allowing chemists to attach diverse pharmacophores and optimize drug-like properties.

The< strong>7-Chloro substituent on the imidazopyridine ring contributes to the compound's reactivity and influence on its electronic properties. This feature is particularly useful in designing molecules that require specific interactions with biological targets. The aldehyde functionality at the 3-position offers another point of modification, enabling the formation of amide or hydrazide derivatives that can enhance binding affinity and metabolic stability.

One of the most compelling aspects of< strong>7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde is its potential as a building block for drug candidates targeting neurological disorders. Recent studies have highlighted its utility in generating novel compounds that interact with neurotransmitter receptors and ion channels. These interactions are crucial for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The ability to fine-tune the pharmacological profile of these derivatives through structural modifications makes this compound an attractive candidate for further investigation.

The synthesis of< strong>7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, chemists can employ various cyclization reactions and functional group interconversions to construct the desired heterocyclic core. The introduction of chloro and chloromethyl groups can be achieved through halogenation reactions or nucleophilic substitution protocols, depending on the chosen synthetic route.

The chemical properties of this compound make it suitable for diverse applications beyond drug discovery. For example, it can serve as a ligand in coordination chemistry, where it forms complexes with transition metals that exhibit catalytic activity. These metal complexes have potential applications in areas such as polymerization reactions and organic transformations. Additionally, the< strong>imidazopyridine scaffold can be incorporated into materials science applications, where it contributes to the development of functional polymers and supramolecular structures.

In conclusion, 7-Chloro-2-chloromethyl-imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1648841-86-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its unique structural features and reactivity make it a valuable tool for designing novel bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.